Cas no 922914-50-9 (6-(2,5-dimethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(2,5-dimethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one
• CAS No: 922914-50-9
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 5497673
• Update Time: 2025-10-29

6-(2,5-dimethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-dimethoxyphenyl)-2-[(4-methylphenyl)methyl]pyridazin-3-one
• 6-(2,5-dimethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C20H20N2O3/c1-14-4-6-15(7-5-14)13-22-20(23)11-9-18(21-22)17-12-16(24-2)8-10-19(17)25-3/h4-12H,13H2,1-3H3
• InChI Key： MFMAZXTXUDGNPR-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(C)C=C2)N=C(C2=CC(OC)=CC=C2OC)C=C1

Additional information on 6-(2,5-dimethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one

6-(2,5-Dimethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one: A Comprehensive Overview

6-(2,5-Dimethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one is a complex organic compound with the CAS number 922914-50-9. This compound belongs to the class of pyridazinones, which are known for their unique structural properties and potential applications in various fields of chemistry and pharmacology. The molecule features a dihydropyridazine ring system with substituents at positions 6 and 2, making it a highly functionalized structure with promising chemical and biological properties.

The synthesis of 6-(2,5-dimethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one involves multi-step organic reactions, including coupling reactions and cyclizations. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to streamline the production process. These advancements have not only improved the efficiency of synthesis but also opened new avenues for exploring similar compounds with diverse substituents.

The structural uniqueness of this compound lies in its dihydropyridazine ring, which is a six-membered ring containing two nitrogen atoms. The presence of electron-donating groups like methoxy and methyl substituents at specific positions significantly influences the electronic properties of the molecule. This makes it a valuable candidate for studying electronic transitions and photophysical behavior. Recent spectroscopic studies have revealed that the compound exhibits strong fluorescence under UV light, suggesting its potential application in optoelectronic materials.

In terms of biological activity, 6-(2,5-dimethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one has shown promising results in preliminary assays targeting enzyme inhibition and cell proliferation. Researchers have reported that the compound demonstrates selective inhibition against certain kinases, making it a potential lead molecule for drug development. Ongoing studies are focusing on understanding the molecular mechanisms behind its bioactivity and exploring its efficacy in animal models.

The versatility of this compound extends to its application in materials science. Due to its rigid structure and conjugated system, it has been investigated as a building block for constructing advanced materials such as organic semiconductors and stimuli-responsive polymers. Recent research highlights its potential as a component in organic field-effect transistors (OFETs), where it exhibits favorable charge transport properties.

From an environmental perspective, the degradation pathways of 6-(2,5-dimethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one have been studied under various conditions to assess its environmental impact. Results indicate that the compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. These findings are crucial for evaluating its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 6-(2,5-dimethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one is a multifaceted compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial applications. Continued exploration into its properties will undoubtedly unlock new opportunities for innovation in chemistry and beyond.